3-Cyclopentyl-1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}urea

• IUPAC Name: 1-cyclopentyl-3-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]urea
• InChI: InChI=1S/C18H22N2O3/c21-16(12-19-18(22)20-15-4-1-2-5-15)13-7-9-14(10-8-13)17-6-3-11-23-17/h3,6-11,15-16,21H,1-2,4-5,12H2,(H2,19,20,22)
• InChI Key: CZUNHOKMMKHVDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

3-Cyclopentyl-1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as CP-690,550 and is a selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a protein kinase that plays a crucial role in the signaling pathways of various cytokines, which are involved in the immune system's regulation.

Scientific Research Applications

Electro-Fenton Degradation of Antimicrobials

The application of Electro-Fenton systems in the degradation of antimicrobials like triclosan and triclocarban demonstrates the potential of such systems in environmental remediation. These antimicrobials, similar in structure to 3-Cyclopentyl-1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}urea, can be effectively broken down using electro-Fenton systems, which generate hydroxyl radicals for degradation (Sirés et al., 2007).

Flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas as Acetylcholinesterase Inhibitors

A study on the synthesis and biochemical evaluation of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas highlights their potential as acetylcholinesterase inhibitors. This research is significant for understanding the therapeutic applications of similar urea derivatives, including this compound, in the treatment of diseases like Alzheimer's (Vidaluc et al., 1995).

Stereoselective Synthesis in PI3 Kinase Inhibitor Development

The stereoselective synthesis of active metabolites in potent PI3 kinase inhibitors, as explored in a specific study, is relevant to the field of oncology and cancer treatment. The research on compounds like this compound could inform the development of new therapeutic agents targeting PI3 kinase pathways (Chen et al., 2010).

Gastroprotective Substance Synthesis

Crystal Structure Analysis in Fungicide Development

Understanding the crystal structure of compounds like pencycuron, a urea fungicide, can aid in the development of new agricultural chemicals. Research in this area could be applied to similar compounds, including this compound, for effective pest control solutions (Kang et al., 2015).